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Ethyl (2Z)-2-[6-ethoxy-2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4-carboxylate Ethyl (2Z)-2-[6-ethoxy-2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4-carboxylate
Brand Name: Vulcanchem
CAS No.: 316359-66-7
VCID: VC0407096
InChI: InChI=1S/C24H29NO4S3/c1-7-28-15-9-10-17-16(12-15)20(23-31-13-18(32-23)22(27)29-8-2)21(30)24(5,6)25(17)19(26)11-14(3)4/h9-10,12-14H,7-8,11H2,1-6H3/b23-20-
SMILES: CCOC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC=C(S3)C(=O)OCC)(C)C)C(=O)CC(C)C
Molecular Formula: C24H29NO4S3
Molecular Weight: 491.7g/mol

Ethyl (2Z)-2-[6-ethoxy-2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4-carboxylate

CAS No.: 316359-66-7

Main Products

VCID: VC0407096

Molecular Formula: C24H29NO4S3

Molecular Weight: 491.7g/mol

Ethyl (2Z)-2-[6-ethoxy-2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4-carboxylate - 316359-66-7

CAS No. 316359-66-7
Product Name Ethyl (2Z)-2-[6-ethoxy-2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4-carboxylate
Molecular Formula C24H29NO4S3
Molecular Weight 491.7g/mol
IUPAC Name ethyl (2Z)-2-[6-ethoxy-2,2-dimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4-carboxylate
Standard InChI InChI=1S/C24H29NO4S3/c1-7-28-15-9-10-17-16(12-15)20(23-31-13-18(32-23)22(27)29-8-2)21(30)24(5,6)25(17)19(26)11-14(3)4/h9-10,12-14H,7-8,11H2,1-6H3/b23-20-
Standard InChIKey SETJZVGYOVVJDH-ATJXCDBQSA-N
Isomeric SMILES CCOC1=CC\2=C(C=C1)N(C(C(=S)/C2=C\3/SC=C(S3)C(=O)OCC)(C)C)C(=O)CC(C)C
SMILES CCOC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC=C(S3)C(=O)OCC)(C)C)C(=O)CC(C)C
Canonical SMILES CCOC1=CC2=C(C=C1)N(C(C(=S)C2=C3SC=C(S3)C(=O)OCC)(C)C)C(=O)CC(C)C
PubChem Compound 997413
Last Modified Nov 11 2021
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